Cas no 1482546-65-5 (Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide)

• Product Name: Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide
• CAS No: 1482546-65-5
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 5282551
• Update Time: 2025-10-29

Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide

• Inchi： 1S/C8H15BrO2S/c1-2-7(5-9)8-3-4-12(10,11)6-8/h7-8H,2-6H2,1H3
• InChI Key： IFEFBHXWQMUFRJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1C(CBr)CC

Additional information on Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide

Comprehensive Overview of Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide (CAS No. 1482546-65-5)

The compound Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide (CAS No. 1482546-65-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a tetrahydrothiophene core modified with a bromomethylpropyl group and sulfone functionality, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where sulfone-containing compounds are known for their bioactivity and stability.

In recent years, the demand for sulfone derivatives like Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide has surged due to their role in developing small-molecule inhibitors and functional materials. A trending topic in organic chemistry is the exploration of sustainable synthesis methods, and this compound’s bromomethyl group offers opportunities for further functionalization via cross-coupling reactions. Questions such as "How to optimize the synthesis of sulfone-modified thiophenes?" or "What are the latest applications of bromomethyl-containing intermediates?" are frequently searched in academic and industrial circles, reflecting its relevance.

The 1,1-dioxide moiety in this compound enhances its polarity, making it suitable for solubility studies and formulation development. With the rise of AI-driven drug design, computational chemists often query databases for sulfone-based scaffolds to predict novel bioactive compounds. CAS No. 1482546-65-5 is increasingly cited in patents related to heterocyclic chemistry, underscoring its industrial importance. Additionally, its stability under various pH conditions aligns with the growing focus on robust intermediates for scalable production.

From an environmental perspective, researchers are investigating green chemistry approaches to synthesize such compounds. The bromine atom in Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide allows for selective substitutions, reducing waste in multi-step reactions. This aligns with the broader industry shift toward atom-efficient processes, a hot topic in chemical manufacturing forums. Analytical techniques like NMR and HPLC are critical for characterizing this compound, as purity is paramount in high-value applications.

In summary, Thiophene, 3-[1-(bromomethyl)propyl]tetrahydro-, 1,1-dioxide (CAS No. 1482546-65-5) represents a bridge between traditional heterocyclic chemistry and modern pharmaceutical innovation. Its structural features cater to diverse research needs, from medicinal chemistry to material science, while its synthetic flexibility addresses contemporary challenges in process optimization and sustainability. As interdisciplinary collaborations grow, this compound is poised to remain a focal point in cutting-edge scientific endeavors.